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Compound of Interest

Compound Name:
tert-Butyl 3-ethyl-4-oxopiperidine-

1-carboxylate

CAS No.: 117565-57-8

Cat. No.: B037536

Get Quote

Compound Identity & Structural Context[3][4][5][6]
[7][8][9][10][11]

IUPAC Name:tert-butyl 3-ethyl-4-oxopiperidine-1-carboxylate[1][4]

CAS Number: 117565-57-8[1][4][5][6]

Molecular Formula:

[2][3]

Molecular Weight: 227.30 g/mol [1][3]

SMILES:CCC1CN(CCC1=O)C(=O)OC(C)(C)C
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Unlike the symmetric N-Boc-4-piperidone, the 3-ethyl derivative introduces a chiral center at

the C3 position.[1][3] This breaks the symmetry of the piperidine ring, resulting in complex

splitting patterns in NMR spectroscopy (diastereotopic protons at C2 and C6) that are

diagnostic for successful alkylation.[2][3]

Synthesis & Impurity Profiling
To interpret spectra accurately, one must understand the synthesis origin.[1][2][3] The most

common route involves the alkylation of N-Boc-4-piperidone via a

-keto ester intermediate to prevent polyalkylation.[1]

Synthesis Workflow (DOT Visualization)
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Figure 1: Synthetic pathway highlighting the origin of the 3-ethyl substituent via

decarboxylation.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)
The presence of the ethyl group at C3 renders the C2 and C6 methylene protons chemically

non-equivalent (diastereotopic).[1][2][3]

H NMR (400 MHz, CDCl

)
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Shift (

ppm)
Multiplicity Integration Assignment

Diagnostic
Notes

1.49 Singlet (s) 9H
Boc

-Butyl

Strong intensity

reference peak.

[2]

0.96 Triplet (t) 3H Ethyl -C

Hz.[2] Key

differentiator

from methyl

analogs.

1.50 – 1.85 Multiplet (m) 2H
Ethyl -C

-

Overlaps with

ring protons;

requires COSY

for resolution.[2]

2.35 – 2.45 Multiplet (m) 1H C3-H (Methine)

The chiral center

proton;

to carbonyl.[2]

2.45 – 2.60 Multiplet (m) 2H C5-H
to carbonyl.[1][2]

3.50 – 4.20 Broad (m) 4H

C2-H

& C6-H

Broad due to Boc

rotamers and

ring flipping.[2]

Critical Validation Check:

The Ethyl Triplet: You must observe a triplet at ~0.96 ppm.[1][2] If this is a doublet, you have

the 3-methyl derivative.[1][3] If absent, you have the unsubstituted starting material.[1][2][3]

Rotamers: The Boc group often causes peak broadening or doubling in the C2/C6 region at

room temperature.[1] Heating the sample to 50°C in DMSO-

can sharpen these peaks.[1][2][3]
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C NMR (100 MHz, CDCl

)
Shift (

ppm)
Assignment Notes

209.5 C=O (Ketone)
Distinct from carbamate

carbonyl.

154.8 C=O[2] (Boc)
Characteristic carbamate

signal.[1][2]

80.5
C-O (

-Butyl)
Quaternary carbon.[1][2]

52.0 – 48.0 C2, C6
Ring carbons adjacent to

Nitrogen.[3]

48.5 C3
Chiral methine carbon (

to ketone).[2]

41.2 C5
Methylene carbon (

to ketone).[2][3]

28.4

Boc -(CH

)
Intense signal.[1][2]

21.5
Ethyl -CH

-

Methylene of the ethyl chain.

[1]

11.8 Ethyl -CH Methyl of the ethyl chain.[1]

B. Infrared Spectroscopy (FT-IR)
The spectrum is dominated by two distinct carbonyl stretches.[1][2][3]
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1715 – 1720 cm

:Ketone C=O stretch. (Usually sharper and higher frequency).[1][2][3]

1685 – 1695 cm

:Carbamate (Boc) C=O stretch. (Broader, intense).

2975 – 2930 cm

: C-H stretches (Aliphatic).

C. Mass Spectrometry (MS)[2][6]
Ionization Mode: ESI (+) or APCI (+)

Molecular Ion:

Calc.[1][2][3][7][8] MW: 227.30[1]

: 228.2 (Often weak due to Boc fragmentation).[2][3]

: 250.2 (Dominant in ESI).[2][3]

: 128.1 (Loss of Boc group, common in acidic mobile phases).[2][3]

: 172.1 (Isobutene loss).[1][2][3]

Quality Control & Self-Validating Protocol
To ensure the material is suitable for downstream synthesis (e.g., reductive amination for

fentanyl analogs), follow this purity check protocol.

Protocol: Rapid Purity Validation
Sample Prep: Dissolve 5 mg in 0.6 mL CDCl

.

Acquisition: Run a standard 16-scan
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H NMR.[1][2][3]

Integration Check:

Set the Boc singlet (1.49 ppm) to integral 9.00.

Integrate the Ethyl triplet (0.96 ppm).

Pass Criteria: The ethyl triplet integral must be 3.0 ± 0.2.

Fail Criteria: If integral is < 2.5, significant unalkylated material (N-Boc-4-piperidone) is

present.[1][2][3]

Isomer Check: Inspect the 0.8–1.2 ppm region.[1][2] A doublet indicates contamination with

the 3-methyl isomer (reagent impurity).[1][2][3]
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Analogous Characterization Data

Cayman Chemical.[1][2][3][9] "N-Boc-4-piperidone Product Information." (Baseline data for

the unsubstituted scaffold).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic acid | C11H19NO4 | CID 392871 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. CN102731369A - Synthesis method for N-substituted-4-piperidone - Google Patents
[patents.google.com]

4. 1245645-37-7 | cis-tert-Butyl 6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate | Aliphatic
Heterocycles | Ambeed.com [ambeed.com]

5. 120-72-9|1H-Indole| Ambeed [ambeed.com]

6. N,N-Bis(trifluoromethylsulfonyl)aniline | N-Phenyltrifluoromethanesulfonimide | Fluorinated
Building Blocks | Ambeed.com [ambeed.com]

7. chemscene.com [chemscene.com]

8. Organic Syntheses Procedure [orgsyn.org]

9. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Spectroscopic Data Guide: N-Boc-3-ethyl-4-
piperidone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037536/docs#spectroscopic-data-guide-n-boc-3-
ethyl-4-piperidone-1]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemscene.com/98977-34-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-BOC-piperidine-4-carboxylic-acid
https://patents.google.com/patent/CN102731369A/en
https://www.caymanchem.com/product/41652/n-boc-4-piperidone
https://www.benchchem.com/product/b037536?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/98977-34-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-BOC-piperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/N-BOC-piperidine-4-carboxylic-acid
https://patents.google.com/patent/CN102731369A/en
https://patents.google.com/patent/CN102731369A/en
https://www.ambeed.com/products/1245645-37-7.html
https://www.ambeed.com/products/1245645-37-7.html
https://www.ambeed.com/products/120-72-9.html
https://www.ambeed.com/products/n,n-bis(trifluoromethylsulfonyl)aniline.html
https://www.ambeed.com/products/n,n-bis(trifluoromethylsulfonyl)aniline.html
https://www.chemscene.com/product/142851-03-4.html
http://orgsyn.org/demo.aspx?prep=v81p0213
https://www.caymanchem.com/product/41652/n-boc-4-piperidone
https://www.benchchem.com/product/b037536/docs#spectroscopic-data-guide-n-boc-3-ethyl-4-piperidone-1
https://www.benchchem.com/product/b037536/docs#spectroscopic-data-guide-n-boc-3-ethyl-4-piperidone-1
https://www.benchchem.com/product/b037536/docs#spectroscopic-data-guide-n-boc-3-ethyl-4-piperidone-1
https://www.benchchem.com/product/b037536/docs#spectroscopic-data-guide-n-boc-3-ethyl-4-piperidone-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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